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Compound of Interest

Compound Name: 4,5-Dichloro-6-pyridazone-15N2

Cat. No.: B564319 Get Quote

CAS Number: 1189481-89-7

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of 4,5-dichloro-6-pyridazone-¹⁵N₂, a

stable isotope-labeled compound with potential applications in tuberculosis research. This

document details its chemical properties, outlines a plausible synthetic pathway, presents its

reported tuberculostatic activity, and discusses the general mechanism of action for related

compounds.

Chemical and Physical Properties
4,5-Dichloro-6-pyridazone-¹⁵N₂ is the isotopically labeled form of 4,5-dichloro-3(2H)-

pyridazinone, where both nitrogen atoms in the pyridazinone ring are the heavy isotope ¹⁵N.

The incorporation of ¹⁵N allows for its use in a variety of analytical techniques, including mass

spectrometry and nuclear magnetic resonance (NMR) spectroscopy, to trace the metabolic fate

of the molecule in biological systems.
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Property Value Reference

CAS Number 1189481-89-7 [1][2]

Molecular Formula C₄H₂Cl₂¹⁵N₂O [1][2]

Molecular Weight 166.96 g/mol [1][2]

Appearance Beige Crystalline Solid [3]

Melting Point
204-206 °C (for unlabeled

compound)
[3]

Unlabeled CAS Number 932-22-9

Synthesis
While a specific protocol for the synthesis of 4,5-dichloro-6-pyridazone-¹⁵N₂ is not readily

available in the public domain, a plausible synthetic route can be inferred from the established

synthesis of the unlabeled compound and general methods for isotopic labeling.

The synthesis of the unlabeled 4,5-dichloro-3(2H)-pyridazinone typically starts from

mucochloric acid.[4] The key step for introducing the ¹⁵N isotopes would be the use of ¹⁵N₂-

hydrazine.

Proposed Experimental Protocol for Synthesis:
A potential synthesis workflow is outlined below. This protocol is a hypothetical adaptation for

the labeled compound based on known reactions for similar structures.
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Step 1: Ring Formation

Step 2: Purification

Mucochloric Acid

Reaction in Diluted H₂SO₄

¹⁵N₂-Hydrazine

[¹⁵N₂]-4,5-dichloropyridazin-3-one

Crude Product

Recrystallization

Purified 4,5-Dichloro-6-pyridazone-¹⁵N₂

 

In Vitro Assay Preparation

Data Analysis

Prepare serial dilutions of
4,5-dichloro-6-pyridazone-¹⁵N₂

Inoculate with
Mycobacterium tuberculosis H37Rv

Incubate plates

Add Resazurin indicator

Read fluorescence/color change

Determine Minimum Inhibitory
Concentration (MIC)
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Hypothesized Cellular Effects

Pyridazinone Derivative
(Active Form)
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Bacterial Cell Death
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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